2-Bromo-4-tert-butylbenzenesulfonyl chloride
Overview
Description
2-Bromo-4-tert-butylbenzenesulfonyl chloride is a chemical compound that is widely used in scientific research. It is a versatile reagent that is used in the synthesis of a variety of compounds.
Scientific Research Applications
Solvent Effect in Lithium-Bromine Exchange Reactions
- Research Context: The effect of different solvents on the lithium-bromine exchange reactions was studied using derivatives similar to 2-Bromo-4-tert-butylbenzenesulfonyl chloride. This research provides insight into how solvent composition can influence the outcomes of such reactions, which is crucial for understanding and optimizing synthetic processes in organic chemistry (Bailey, Luderer, & Jordan, 2006).
NCN-Type Pincer Complex of Palladium
- Catalysis: The formation of an NCN-type pincer palladium(II) complex was achieved using derivatives similar to 2-Bromo-4-tert-butylbenzenesulfonyl chloride. This complex demonstrated catalytic activity in the Mizoroki-Heck reaction, a critical reaction in the synthesis of fine chemicals (Yamamoto et al., 2008).
Catalysis in Arylation of Heteroaromatics
- Desulfitative Arylation: The reactivity of halogen-substituted benzenesulfonyl chlorides, similar to 2-Bromo-4-tert-butylbenzenesulfonyl chloride, was explored for palladium-catalyzed desulfitative arylation. This process is significant in the field of organic synthesis, particularly in the creation of bi(hetero)aryls (Skhiri et al., 2015).
Design and Stability in Catalysis
- Oxidation Catalysts: A study focused on the design and stability of oxidation catalysts using derivatives similar to 2-Bromo-4-tert-butylbenzenesulfonyl chloride. This research contributes to the development of efficient catalysts for organic transformations, such as the oxidation of olefins (Işci et al., 2014).
Role in the Synthesis of Diverse Organic Compounds
- Synthesis of Derivatives: The use of derivatives of 2-Bromo-4-tert-butylbenzenesulfonyl chloride in the synthesis of a variety of organic compounds, illustrating its versatility as a reactant in organic chemistry, was demonstrated in several studies. These include the preparation of sterically protected compounds and the development of new synthesis methods for complex organic molecules (Komen & Bickelhaupt, 1996; Toyota et al., 2003).
properties
IUPAC Name |
2-bromo-4-tert-butylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrClO2S/c1-10(2,3)7-4-5-9(8(11)6-7)15(12,13)14/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEVSESBFSRTADZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)S(=O)(=O)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679240 |
Source
|
| Record name | 2-Bromo-4-tert-butylbenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99057-15-5 |
Source
|
| Record name | 2-Bromo-4-tert-butylbenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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